molecular formula C13H15NO B8449909 4,4-Dimethyl-3-oxo-2-phenylpentanenitrile

4,4-Dimethyl-3-oxo-2-phenylpentanenitrile

Cat. No.: B8449909
M. Wt: 201.26 g/mol
InChI Key: CPKKAXQSTQDLEN-UHFFFAOYSA-N
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Description

4,4-Dimethyl-3-oxo-2-phenylpentanenitrile is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H15NO

Molecular Weight

201.26 g/mol

IUPAC Name

4,4-dimethyl-3-oxo-2-phenylpentanenitrile

InChI

InChI=1S/C13H15NO/c1-13(2,3)12(15)11(9-14)10-7-5-4-6-8-10/h4-8,11H,1-3H3

InChI Key

CPKKAXQSTQDLEN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)C(C#N)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

116 grams (1 mole) of methyl pivalate, 60 grams (2 moles) of sodium hydride (80 weight % suspension in white oil) and 234.3 grams (2 moles) of benzyl cyanide were reacted in 750 ml of dry toluene at 60° C. until the end of the evolution of hydrogen. There were added 500 ml of water to the cooled reaction solution, the mixture stirred and the aqueous phase acidified with HCl to pH 3 after the separation and then extracted with chloroform. After concentrating the chloroform the oil residue was fractionated at 0.6 Torr. 110.6 grams (55% of theory) of 4,4-dimethyl-2-phenyl-3-oxopentanenitrile came over at 111° C.
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